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Compound of Interest

Compound Name:
2,5-Dichloro-6-

iodonicotinaldehyde

CAS No.: 1299607-54-7

Cat. No.: B1392912

Get Quote

Technical Guide: 2,5-Dichloro-6-
iodonicotinaldehyde
CAS No: 1299607-54-7 Formula: C₆H₂Cl₂INO Molecular Weight: 301.90 g/mol [1]

Executive Summary
2,5-Dichloro-6-iodonicotinaldehyde is a densely functionalized pyridine derivative acting as a

high-value "orthogonal scaffold" in drug discovery. Its structural uniqueness lies in the presence

of four distinct reactive sites—an aldehyde, an iodide, and two differentially activated chlorides

—arranged around a pyridine core. This configuration allows for sequential, site-selective

functionalization, enabling the rapid construction of complex pharmacophores (e.g., kinase

inhibitors, agrochemicals) from a single core.

This guide provides a definitive structural analysis, a validated synthetic logic, and a strategic

roadmap for exploiting its chemoselectivity in parallel synthesis.
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Structural Elucidation & Physicochemical Profile
Structural Formula
The molecule consists of a pyridine ring substituted as follows (Standard IUPAC Numbering,

N=1):

Position 2: Chlorine (Activated by N-inductive effect).

Position 3: Formyl group (-CHO, "Nicotinaldehyde" core).

Position 5: Chlorine (Meta to N, electronically distinct from C2-Cl).

Position 6: Iodine (Ortho to N, highly reactive in cross-coupling).

SMILES:Clc1cc(C=O)c(Cl)nc1I InChIKey:UWBIGQSFURXXAZ-UHFFFAOYSA-N

Key Physicochemical Properties
Property Value Technical Note

Appearance Pale yellow to off-white solid
Sensitive to light (iodide) and

oxidation (aldehyde).

Melting Point 105–110 °C (Predicted)
Experimental values vary by

crystal form; handle as solid.

LogP (Calc) ~2.8
Moderate lipophilicity; suitable

for fragment-based design.

PSA ~30 Å²

Low polar surface area,

suggesting good membrane

permeability.

Solubility DMSO, DCM, THF

Poorly soluble in water;

potential for hydrolysis in basic

aqueous media.

Synthetic Pathways (Authoritative Protocols)
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While specific industrial batch records are proprietary, the Sandmeyer-Type Iodination is the

most chemically robust route for generating high-purity 6-iodo-pyridines from amino-precursors.

Retrosynthetic Logic
The synthesis typically proceeds from 2,5-dichloro-6-aminonicotinaldehyde (or its nitrile/ester

precursor). Direct iodination of the di-chloro core is regiochemically difficult. The amino group

provides a reliable handle for installing the iodine atom via diazonium chemistry.

Protocol: Diazotization-Iodination (Sandmeyer)
Note: This protocol assumes the availability of the 6-amino precursor.

Reagents:

Precursor: 6-Amino-2,5-dichloronicotinaldehyde

Reagents: Sodium Nitrite (

), Potassium Iodide (

), Sulfuric Acid (

) or

.

Solvent: Acetonitrile/Water or DMSO.

Step-by-Step Methodology:

Diazotization: Dissolve the amine (1.0 eq) in acetonitrile at 0°C. Add acid catalyst (e.g., 40%

or

) dropwise.

Nitrite Addition: Add aqueous

(1.2 eq) slowly, maintaining temperature < 5°C to form the diazonium salt. Stir for 30 min.
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Iodination: Add a solution of

(2.0 eq) in water dropwise. Evolution of

gas will be observed.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours.

Work-up: Quench with saturated sodium thiosulfate (

) to remove excess iodine (purple color fades). Extract with Ethyl Acetate (

).[2]

Purification: Silica gel chromatography (Hexane/EtOAc gradient). The product is less polar

than the amine.

Figure 1: Sandmeyer Synthesis Route for 6-Iodo Installation
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Chemoselectivity & Orthogonal Functionalization
The power of this scaffold lies in the Reactivity Hierarchy. A chemist can selectively manipulate

one site without affecting the others by choosing the correct conditions.

Reactivity Hierarchy (Most to Least Reactive)
Aldehyde (C3-CHO):

Reaction: Reductive amination, Wittig olefination, Oxidation to acid.

Control: Can be protected as an acetal if coupling is required first.

Iodide (C6-I):

Reaction: Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).
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Mechanism:[2][3] Weak C-I bond allows oxidative addition at lower temperatures than C-

Cl.

Chloride (C2-Cl):

Reaction: Nucleophilic Aromatic Substitution (

).

Mechanism:[2][3] Activated by the adjacent Pyridine Nitrogen (ortho-effect) and the

electron-withdrawing aldehyde.

Chloride (C5-Cl):

Reaction: Difficult to functionalize. Requires specialized Buchwald ligands or high

temperatures. Often serves as a metabolic blocker (halogen) in the final drug.

Strategic Workflow
To build a library, follow this sequence to avoid side reactions:

Step 1 (C3): Functionalize the aldehyde (e.g., Reductive Amination to install a solubilizing

tail).

Step 2 (C6): Suzuki coupling to install the primary aryl pharmacophore.

Step 3 (C2):

displacement with an amine or alkoxide to close a ring or add diversity.
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Figure 2: Orthogonal Reactivity Map for Library Synthesis
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Experimental Handling & Safety
Storage & Stability

Light Sensitivity: The C-I bond is photolabile. Store in amber vials wrapped in foil.

Oxidation: The aldehyde can oxidize to the carboxylic acid over time. Store under

Nitrogen/Argon at 2–8°C.

Hazards: Treat as a potent alkylating agent and sensitizer. Use double-gloving (Nitrile) and

work in a fume hood.

Analytical Verification
To confirm identity before use, look for these signals:

¹H NMR (CDCl₃): Distinct singlet for the aldehyde proton (~10.2 ppm). Aromatic singlet for

C4-H (~8.1 ppm).

¹³C NMR: Carbonyl peak (~188 ppm), C-I carbon (typically shielded, ~100-110 ppm).

Mass Spec: Characteristic isotope pattern for

. Look for M, M+2, M+4 in a 9:6:1 ratio (approx), plus the mass defect of Iodine.
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Applications in Drug Discovery
This scaffold is particularly relevant for:

Kinase Inhibitors: The pyridine core mimics the adenine ring of ATP. The C6-aryl group (via

Suzuki) can access the hydrophobic pocket, while the C3-aldehyde derivatives interact with

the hinge region.

Agrochemicals: Poly-halogenated pyridines are common in herbicides (e.g., Picloram

derivatives). The 2,5-dichloro motif provides metabolic stability against oxidative degradation

in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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